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2-Deacetyltaxuspine X: A Technical Guide for
Researchers
DISCLAIMER: The information for "2-Deacetyltaxuspine X" is not readily available in the

public domain. This guide has been compiled based on available data for the closely related

compound 20-Deacetyltaxuspine X and other taxane diterpenoids isolated from Taxus

sumatrana. The structural and quantitative data presented should be considered within this

context.

Introduction
20-Deacetyltaxuspine X is a complex diterpenoid belonging to the taxane family, a class of

natural products that has yielded clinically significant anticancer agents. Isolated from the

branches of the Sumatran yew (Taxus sumatrana), this compound is part of a diverse group of

taxoids characterized by a distinctive bicyclo[9.3.1]pentadecane core.[1][2][3] The intricate

structure and the established biological significance of the taxane skeleton make 20-

Deacetyltaxuspine X a molecule of considerable interest for further investigation in drug

discovery and development.

This technical guide provides a comprehensive overview of the available chemical, physical,

and biological data for 20-Deacetyltaxuspine X, alongside generalized experimental protocols

for the isolation and characterization of taxanes from their natural source.
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Chemical Structure and Properties
The definitive chemical structure of "2-Deacetyltaxuspine X" remains unconfirmed in the

reviewed literature. The available data from chemical suppliers pertains to 20-

Deacetyltaxuspine X, and its properties are summarized below. A notable discrepancy exists

between the common name, which implies the absence of an acetyl group at the C-20 position,

and a listed IUPAC name for its CAS number, which describes a penta-acetylated molecule.

Further structural elucidation from a primary scientific publication is required for definitive

confirmation.

Chemical Structure
The proposed structure for 20-Deacetyltaxuspine X is that of a modified taxane core with

multiple acetyl and other ester functionalities.

Physicochemical Properties
Quantitative data for 20-Deacetyltaxuspine X is limited. The following table summarizes the

available information.

Property Value Source

Molecular Formula C₃₉H₄₈O₁₃ [1]

Molecular Weight 724.79 g/mol [1]

CAS Number 284672-76-0 [1]

Source Taxus sumatrana [1]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of 20-Deacetyltaxuspine

X are not explicitly available. However, based on numerous studies on the isolation of taxane

diterpenoids from Taxus sumatrana, a general methodology can be outlined.

General Isolation and Purification of Taxanes from Taxus
sumatrana
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The isolation of taxoids from Taxus species typically involves solvent extraction followed by a

series of chromatographic separations.

3.1.1. Extraction

Plant Material Preparation: Air-dried and powdered leaves and twigs of Taxus sumatrana are

used as the starting material.

Solvent Extraction: The powdered plant material is extracted exhaustively with a suitable

organic solvent, such as methanol or acetone, at room temperature.

Concentration: The resulting extract is concentrated under reduced pressure to yield a crude

residue.

3.1.2. Chromatographic Separation

Initial Fractionation: The crude extract is typically subjected to column chromatography over

silica gel, using a gradient elution system of increasing polarity (e.g., n-hexane-ethyl acetate

or chloroform-methanol).

Further Purification: Fractions containing taxoids of interest are further purified by repeated

column chromatography, including normal-phase and reversed-phase high-performance

liquid chromatography (HPLC), until the pure compound is isolated.

The following diagram illustrates a general workflow for the isolation of taxanes.
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A generalized workflow for the isolation of taxanes.

Structural Elucidation
The structure of isolated taxanes is typically determined using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls, carbonyls, and

esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments are crucial for establishing the carbon skeleton and the relative

stereochemistry of the molecule.

Biological Activities and Signaling Pathways
While specific studies on the biological activity of 20-Deacetyltaxuspine X are not available in

the reviewed literature, the broader class of taxane diterpenoids is well-known for its potent

biological effects, primarily cytotoxic and anti-inflammatory activities.

Cytotoxic Activity
Taxanes, most notably Paclitaxel (Taxol®), are cornerstones of cancer chemotherapy. Their

primary mechanism of action involves the stabilization of microtubules, leading to cell cycle

arrest and apoptosis. It is plausible that 20-Deacetyltaxuspine X, as a member of the taxane

family, may exhibit similar cytotoxic properties against various cancer cell lines.

Anti-inflammatory Activity
Several taxoids isolated from Taxus species have demonstrated anti-inflammatory effects. The

potential mechanisms underlying this activity are complex and may involve the modulation of

key inflammatory signaling pathways. A plausible, though unconfirmed, pathway that could be

modulated by taxane compounds is the NF-κB signaling cascade, a central regulator of

inflammation.

The following diagram illustrates a hypothetical signaling pathway that could be influenced by

20-Deacetyltaxuspine X, leading to an anti-inflammatory response.
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Hypothetical modulation of the NF-κB pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15594692?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
20-Deacetyltaxuspine X represents a structurally complex natural product with potential for

significant biological activity, characteristic of the taxane diterpenoids. While a comprehensive

dataset for this specific molecule is yet to be established in publicly accessible literature, the

information available for related compounds from Taxus sumatrana provides a strong

foundation for future research. Further studies are warranted to definitively elucidate its

structure, quantify its physicochemical properties, and explore its pharmacological potential

and mechanisms of action. The methodologies and insights presented in this guide are

intended to facilitate and direct these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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